Cas no 2622900-21-2 (lithium(1+) 1-benzyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: lithium(1+) 1-benzyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2622900-21-2
• MF: C₁₀H₈LiN₃O₂
• MW: 209.130421638489
• CID: 6456315
• PubChem ID: 156648641
• Update Time: 2025-10-05

lithium(1+) 1-benzyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2622900-21-2
• lithium(1+) 1-benzyl-1H-1,2,4-triazole-3-carboxylate
• EN300-37100189

• Inchi： 1S/C10H9N3O2.Li/c14-10(15)9-11-7-13(12-9)6-8-4-2-1-3-5-8;/h1-5,7H,6H2,(H,14,15);/q;+1/p-1
• InChI Key： CZYVIKOHNKSFMI-UHFFFAOYSA-M
• SMILES： [O-]C(C1N=CN(CC2C=CC=CC=2)N=1)=O.[Li+]

Computed Properties

• Exact Mass: 209.07765494g/mol
• Monoisotopic Mass: 209.07765494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on lithium(1+) 1-benzyl-1H-1,2,4-triazole-3-carboxylate

Lithium(1+) 1-Benzyl-1H-1,2,4-Triazole-3-Carboxylate (CAS No. 2622900-21-2): A Comprehensive Overview

Lithium(1+) 1-benzyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 2622900-21-2) is an organometallic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their versatility in pharmaceutical, agrochemical, and material science applications. The presence of the benzyl group and the lithium cation in its structure makes it particularly interesting for researchers exploring novel synthetic pathways and functional materials.

The 1,2,4-triazole core is a well-studied heterocyclic scaffold, often utilized in medicinal chemistry for its ability to mimic biological molecules. When combined with a carboxylate group and a lithium counterion, the resulting compound exhibits enhanced solubility and reactivity, making it a valuable intermediate in organic synthesis. The benzyl substituent further contributes to its stability and lipophilicity, which are critical factors in drug design and material engineering.

One of the most intriguing aspects of lithium(1+) 1-benzyl-1H-1,2,4-triazole-3-carboxylate is its potential role in the development of lithium-ion battery materials. With the global push towards renewable energy and electric vehicles, researchers are actively exploring new compounds that can improve battery performance. The lithium cation in this compound could play a role in enhancing ionic conductivity, while the 1,2,4-triazole moiety might contribute to the stability of the electrolyte system.

In the pharmaceutical sector, 1,2,4-triazole derivatives are known for their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The benzyl group in lithium(1+) 1-benzyl-1H-1,2,4-triazole-3-carboxylate could potentially enhance its bioavailability and target specificity, making it a candidate for further pharmacological studies. Researchers are particularly interested in its potential as a metal-organic framework (MOF) precursor, which could be used in drug delivery systems or catalytic applications.

The synthesis of lithium(1+) 1-benzyl-1H-1,2,4-triazole-3-carboxylate typically involves the reaction of 1-benzyl-1H-1,2,4-triazole-3-carboxylic acid with a lithium base, such as lithium hydroxide or lithium carbonate. The process requires careful control of reaction conditions to ensure high yield and purity. Analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly employed to characterize the compound and confirm its structure.

From a commercial perspective, the demand for specialized lithium-based compounds is on the rise, driven by advancements in energy storage and material science. Lithium(1+) 1-benzyl-1H-1,2,4-triazole-3-carboxylate is currently available in limited quantities, primarily for research purposes. However, as its applications become more evident, it is expected to attract interest from industries ranging from pharmaceuticals to electronics.

In conclusion, lithium(1+) 1-benzyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 2622900-21-2) represents a promising compound with multifaceted applications. Its unique structural features, combined with the growing demand for lithium-based materials and 1,2,4-triazole derivatives, position it as a subject of ongoing research and development. Whether in energy storage, drug discovery, or advanced materials, this compound holds significant potential for future innovations.